Cas no 1804266-95-2 (4-Bromomethyl-5-mercapto-1H-benzimidazole)
4-Bromomethyl-5-mercapto-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromomethyl-5-mercapto-1H-benzimidazole
-
- Inchi: 1S/C8H7BrN2S/c9-3-5-7(12)2-1-6-8(5)11-4-10-6/h1-2,4,12H,3H2,(H,10,11)
- InChI Key: CQCSPUZBSCHBJV-UHFFFAOYSA-N
- SMILES: BrCC1=C(C=CC2=C1N=CN2)S
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 2.2
- Topological Polar Surface Area: 29.7
4-Bromomethyl-5-mercapto-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002288-250mg |
4-Bromomethyl-5-mercapto-1H-benzimidazole |
1804266-95-2 | 98% | 250mg |
$742.92 | 2022-04-02 | |
| Alichem | A061002288-500mg |
4-Bromomethyl-5-mercapto-1H-benzimidazole |
1804266-95-2 | 98% | 500mg |
$1,081.39 | 2022-04-02 | |
| Alichem | A061002288-1g |
4-Bromomethyl-5-mercapto-1H-benzimidazole |
1804266-95-2 | 98% | 1g |
$1,817.11 | 2022-04-02 |
4-Bromomethyl-5-mercapto-1H-benzimidazole Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-Bromomethyl-5-mercapto-1H-benzimidazole
4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2): A Versatile Building Block in Medicinal Chemistry
In the rapidly evolving field of medicinal chemistry, 4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2) has emerged as a crucial intermediate for pharmaceutical development. This benzimidazole derivative combines two highly reactive functional groups - a bromomethyl moiety and a mercapto group - making it exceptionally valuable for constructing complex molecular architectures. Researchers are increasingly exploring its potential in drug discovery programs, particularly for targeting enzyme inhibition and protein-protein interactions.
The unique structural features of 4-Bromomethyl-5-mercapto-1H-benzimidazole allow for diverse chemical modifications. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the thiol functionality enables conjugation chemistry through disulfide bond formation or Michael additions. Recent studies highlight its application in developing kinase inhibitors and antiviral agents, addressing current healthcare challenges such as emerging viral infections and antibiotic resistance.
From a synthetic chemistry perspective, CAS 1804266-95-2 offers remarkable versatility. The benzimidazole core provides a privileged scaffold in drug design, known for its metabolic stability and ability to participate in key hydrogen bonding interactions. Pharmaceutical scientists are particularly interested in its potential for creating targeted therapies, especially in oncology and infectious disease research where precise molecular recognition is crucial.
The growing demand for 4-Bromomethyl-5-mercapto-1H-benzimidazole reflects broader trends in personalized medicine and fragment-based drug discovery. As researchers seek to develop more selective therapeutic agents with reduced side effects, this compound serves as a valuable tool for structure-activity relationship studies. Its application extends to chemical biology probes, helping to elucidate biological pathways and identify novel drug targets.
Quality control of 4-Bromomethyl-5-mercapto-1H-benzimidazole requires careful attention to purity and stability parameters. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. The pharmaceutical industry maintains strict specifications for such intermediates, as even minor impurities can significantly impact downstream reactions and final product quality.
Recent innovations in synthetic methodology have improved access to CAS 1804266-95-2, with several research groups reporting optimized protocols for its preparation. Green chemistry approaches are being explored to enhance the sustainability of its production, aligning with the pharmaceutical industry's commitment to environmentally responsible manufacturing practices. These developments are particularly relevant given increasing regulatory focus on process chemistry and waste reduction.
The physicochemical properties of 4-Bromomethyl-5-mercapto-1H-benzimidazole contribute to its widespread utility. Its moderate solubility in common organic solvents facilitates various reaction conditions, while the presence of both electrophilic and nucleophilic centers enables sequential functionalization strategies. These characteristics make it particularly valuable for combinatorial chemistry and high-throughput screening applications.
Looking forward, 4-Bromomethyl-5-mercapto-1H-benzimidazole is poised to play an increasingly important role in addressing unmet medical needs. Its application in PROTAC (proteolysis targeting chimera) development represents an exciting frontier in drug discovery, offering potential solutions for challenging targets previously considered "undruggable." The compound's versatility continues to inspire innovative approaches to therapeutic intervention across multiple disease areas.
Safety considerations for handling CAS 1804266-95-2 follow standard laboratory protocols for reactive intermediates. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation. Material safety data sheets provide essential guidance for researchers working with this valuable synthetic building block.
The commercial availability of 4-Bromomethyl-5-mercapto-1H-benzimidazole from multiple suppliers reflects its growing importance in pharmaceutical research. Pricing and availability may vary based on purity requirements and quantity, with many vendors offering custom synthesis options to meet specific research needs. As demand increases for specialized building blocks in drug discovery, this compound continues to attract attention from both academic and industrial research groups.
In conclusion, 4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2) represents a strategically important compound in modern medicinal chemistry. Its unique combination of reactive groups and stable heterocyclic core makes it indispensable for developing next-generation therapeutics. As pharmaceutical research continues to advance toward more targeted and sophisticated treatment modalities, this versatile intermediate will undoubtedly remain at the forefront of innovative drug discovery efforts.
1804266-95-2 (4-Bromomethyl-5-mercapto-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)